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Compound of Interest

Compound Name: Phox-i2

Cat. No.: B1677733 Get Quote

For immediate use by researchers, scientists, and drug development professionals, this

document outlines the essential procedures for the proper and safe disposal of Phox-i2, a

selective inhibitor of the p67phox-Rac1 interaction. Adherence to these guidelines is critical for

ensuring laboratory safety and environmental protection.

Given the absence of specific, publicly available disposal protocols for Phox-i2, a cautious

approach based on its chemical properties and potential hazards is necessary. Phox-i2, with

the molecular formula C18H15N3O4, is known to be a selective inhibitor of NADPH oxidase 2

(NOX2), playing a role in the modulation of reactive oxygen species (ROS) production.[1][2][3]

Its instability in aqueous solutions is a key consideration for its handling and disposal.

Core Safety and Disposal Protocol
This protocol is designed to provide a clear, step-by-step process for the safe disposal of Phox-
i2, minimizing risk to personnel and the environment.

Step 1: Personal Protective Equipment (PPE)

Before handling Phox-i2, all personnel must be equipped with standard laboratory PPE,

including:

Safety goggles or a face shield

Chemical-resistant gloves (nitrile or neoprene recommended)
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A lab coat

Step 2: Decontamination of Non-Consumable Materials

For non-consumable items such as glassware or magnetic stirrers that have come into contact

with Phox-i2, a thorough decontamination process is required:

Initial Rinse: Rinse the contaminated items with a suitable organic solvent in which Phox-i2
is soluble, such as Dimethyl Sulfoxide (DMSO).[4] Collect the resulting solvent rinse as

chemical waste.

Secondary Wash: Wash the items with soap and water.

Final Rinse: Perform a final rinse with deionized water.

Step 3: Disposal of Contaminated Consumables

All disposable materials that have been in contact with Phox-i2, including pipette tips, gloves,

and paper towels, must be treated as chemical waste.

Segregation: Collect all contaminated consumables in a designated, clearly labeled, and

sealed chemical waste bag or container.

Waste Stream: Dispose of this container in accordance with your institution's hazardous

waste disposal procedures. Do not mix with general laboratory trash.

Step 4: Disposal of Unused Phox-i2

For the disposal of unused or expired solid Phox-i2 or solutions:

Consult Safety Data Sheet (SDS): Although a specific SDS for Phox-i2 was not found in

public databases, it is imperative to check for any SDS that may have been provided by the

supplier. If available, the disposal instructions within the SDS must be followed.

Chemical Waste Contractor: In the absence of a specific SDS, the unused Phox-i2 should

be disposed of through a licensed chemical waste contractor. The compound should be

clearly labeled with its chemical name and any known hazard information.
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Do Not Dispose Down the Drain: Due to its potential to break down into other compounds in

aqueous solutions and its unknown environmental impact, Phox-i2 should never be

disposed of down the sink or in any public sewer system.

Phox-i2 Chemical and Physical Properties
A summary of the key quantitative data for Phox-i2 is presented below for easy reference.

Property Value Source

Molecular Formula C18H15N3O4 [5]

Molecular Weight 337.33 g/mol [4]

CAS Number 353495-22-4 [4][5]

Solubility
DMSO 200 mg/mL (with

ultrasonic)
[4]

Storage (Solid)
-20°C for 3 years; 4°C for 2

years
[4]

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month
[1][2]

Logical Flow for Phox-i2 Disposal
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with Phox-i2.
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Caption: Decision workflow for Phox-i2 disposal.

By adhering to these procedures, laboratories can maintain a high standard of safety and

environmental responsibility when working with and disposing of Phox-i2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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